Cas no 66667-67-2 (N-[3-(morpholin-4-yl)propyl]benzo[g]quinolin-4-amine)

• Product Name: N-[3-(morpholin-4-yl)propyl]benzo[g]quinolin-4-amine
• CAS No: 66667-67-2
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 1711188
• PubChem ID: 181834
• Update Time: 2025-04-21

N-[3-(morpholin-4-yl)propyl]benzo[g]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[3-(morpholin-4-yl)propyl]benzo[g]quinolin-4-amine
• N-benzo[g]quinolin-4-yl-N-[3-(4-morpholinyl)propyl]amine
• N-(3-morpholin-4-ylpropyl)benzo[g]quinolin-4-amine
• CHEMBL600340
• DTXSID10867242
• GNF-Pf-431
• AKOS024359769
• 66667-67-2
• Benzo(g)quinolin-4-amine, N-(3-(4-morpholinyl)propyl)-

• Inchi： 1S/C20H23N3O/c1-2-5-17-15-20-18(14-16(17)4-1)19(6-8-22-20)21-7-3-9-23-10-12-24-13-11-23/h1-2,4-6,8,14-15H,3,7,9-13H2,(H,21,22)
• InChI Key： PUEOFOLGUJMAOV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC1C=CN=C2C=C3C=CC=CC3=CC=12

Computed Properties

• Exact Mass: 321.18429
• Monoisotopic Mass: 321.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.39